Cas no 869279-02-7 (Benzene, 4-fluoro-2-isothiocyanato-1-Methoxy-)

• Product Name: Benzene, 4-fluoro-2-isothiocyanato-1-Methoxy-
• CAS No: 869279-02-7
• MF: C₈H₆FNOS
• MW: 183.202744007111
• CID: 6088575
• PubChem ID: 59690191
• Update Time: 2026-03-11

Benzene, 4-fluoro-2-isothiocyanato-1-Methoxy- Chemical and Physical Properties

Names and Identifiers

• Benzene, 4-fluoro-2-isothiocyanato-1-Methoxy-
• 4-fluoro-2-isothiocyanato-1-methoxybenzene
• MFCD21984707
• 4-Fluoro-2-isothiocyanato-1-methoxy-benzene
• PBMRCLMNGFBCBC-UHFFFAOYSA-N
• SY328430
• 869279-02-7
• 5-Fluoro-2-methoxyphenyl Isothiocyanate
• SCHEMBL6117909

• Inchi： 1S/C8H6FNOS/c1-11-8-3-2-6(9)4-7(8)10-5-12/h2-4H,1H3
• InChI Key： PBMRCLMNGFBCBC-UHFFFAOYSA-N
• SMILES： C1(OC)=CC=C(F)C=C1N=C=S

Computed Properties

• Exact Mass: 183.01541315g/mol
• Monoisotopic Mass: 183.01541315g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 194
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 53.7Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Methoxyanilines
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Aniline and substituted anilines Methoxyanilines

Additional information on Benzene, 4-fluoro-2-isothiocyanato-1-Methoxy-

Introduction to Benzene, 4-fluoro-2-isothiocyanato-1-Methoxy- (CAS No. 869279-02-7)

Benzene, 4-fluoro-2-isothiocyanato-1-Methoxy- (CAS No. 869279-02-7), is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and chemical research. This compound, characterized by its unique structural and functional properties, plays a crucial role in the development of novel therapeutic agents and advanced chemical synthesis methodologies.

The molecular structure of Benzene, 4-fluoro-2-isothiocyanato-1-Methoxy- consists of a benzene ring substituted with a fluoro group at the 4-position, a methoxy group at the 1-position, and an isothiocyanato group at the 2-position. This arrangement imparts distinct reactivity and biological activity, making it a valuable intermediate in synthetic chemistry. The presence of the isothiocyanato group, in particular, enhances its utility in forming covalent bonds with various biomolecules, including peptides and proteins.

In recent years, there has been a surge in research focused on the applications of isothiocyanates in drug discovery. The isothiocyanato moiety is known for its ability to participate in nucleophilic addition reactions, which are fundamental to the synthesis of complex molecules. This property has been leveraged to develop novel inhibitors and modulators for various biological targets. For instance, studies have demonstrated the potential of derivatives of Benzene, 4-fluoro-2-isothiocyanato-1-Methoxy- in targeting enzymes involved in inflammatory pathways.

The fluoro substituent at the 4-position of the benzene ring further enhances the pharmacological profile of this compound. Fluorine atoms are well-known for their ability to modulate metabolic stability, binding affinity, and pharmacokinetic properties of drug molecules. The introduction of fluorine into pharmaceutical candidates often leads to improved bioavailability and reduced susceptibility to degradation by metabolic enzymes. This has made compounds like Benzene, 4-fluoro-2-isothiocyanato-1-Methoxy- attractive for further development as lead compounds in medicinal chemistry.

One of the most compelling aspects of Benzene, 4-fluoro-2-isothiocyanato-1-Methoxy- is its role as a building block for more complex scaffolds. Researchers have utilized this compound to construct novel heterocyclic structures, which exhibit enhanced biological activity compared to their parent compounds. For example, derivatives of this molecule have been explored as potential treatments for neurological disorders due to their ability to interact with specific neurotransmitter receptors.

The methoxy group at the 1-position provides another layer of functional diversity. Methoxy-substituted aromatic compounds are known for their diverse applications in pharmaceuticals, agrochemicals, and materials science. The methoxy group can influence electronic properties, solubility, and interactions with biological targets, making it a versatile tool for medicinal chemists.

The synthesis of Benzene, 4-fluoro-2-isothiocyanato-1-Methoxy- involves multi-step organic transformations that highlight its synthetic utility. The process typically begins with the functionalization of a fluorobenzene derivative followed by the introduction of an isothiocyanato group via nucleophilic substitution or other reaction pathways. These synthetic strategies have been optimized to ensure high yields and purity, which are critical for pharmaceutical applications.

In recent studies, researchers have explored the use of computational methods to predict the biological activity of compounds like Benzene, 4-fluoro-2-isothiocyanato-1-Methoxy-. Molecular docking simulations have been employed to identify potential binding interactions with target proteins. These studies have provided valuable insights into the structure-activity relationships (SAR) governing the efficacy of this compound class.

The potential applications of Benzene, 4-fluoro-2-isothiocyanato-1-Methoxy- extend beyond traditional pharmaceuticals. Its unique reactivity makes it suitable for use in materials science and polymer chemistry. For instance, it has been investigated as a monomer for synthesizing novel polymers with tailored properties such as biodegradability and mechanical strength.

The safety profile of this compound is another critical consideration in its application. While it is not classified as a hazardous material under standard regulatory frameworks, proper handling procedures must be followed to ensure safe laboratory practices. This includes using appropriate personal protective equipment (PPE) and working under controlled conditions to minimize exposure.

In conclusion, Benzene, 4-fluoro-2-isothiocyanato-1-Methoxy- (CAS No.869279-02-7) represents a fascinating compound with diverse applications in pharmaceutical research and chemical synthesis. Its unique structural features make it a valuable tool for developing novel therapeutic agents and advanced materials. As research continues to uncover new applications for this compound class，its importance in science and industry is likely to grow even further。